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An In-Depth Technical Guide to Glyceryl Caprylate-Caprate for Researchers and Drug

Development Professionals

Introduction
Glyceryl caprylate-caprate is a multifunctional ester compound synthesized from glycerin and

a blend of caprylic (C8) and capric (C10) fatty acids.[1] These fatty acids are typically derived

from renewable vegetable sources such as coconut or palm kernel oil.[1][2] The resulting

product is a mixed ester, which can include mono-, di-, and triglycerides of these medium-chain

fatty acids. In the pharmaceutical, cosmetic, and food industries, it is highly valued for its

properties as an emulsifier, emollient, skin-conditioning agent, and antimicrobial preservative.

[1][2][3] This guide provides a comprehensive technical overview of its molecular structure,

chemical formula, physicochemical properties, synthesis, and key applications in research and

development.

Molecular Structure and Chemical Formula
The term "glyceryl caprylate-caprate" most commonly refers to a diester of glycerol with one

molecule of caprylic acid and one molecule of capric acid. However, commercial products are

often mixtures. The core structure consists of a glycerol backbone esterified with these C8 and

C10 fatty acids.

The nomenclature can be ambiguous, with various synonyms appearing in literature and

databases, sometimes leading to discrepancies in reported chemical formulas and molecular
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weights. For clarity, the primary structures of interest are the diesters and the related

triglycerides.

Glyceryl Caprylate-Caprate (Diester): A glycerol molecule esterified with one caprylic acid

and one capric acid. Isomers exist depending on the position of the fatty acid chains on the

glycerol backbone (e.g., 1-caprate-3-caprylate).

Caprylic/Capric Triglyceride: A glycerol molecule esterified with a mix of three caprylic and/or

capric acid molecules. This is a triester.[4]

The chemical formula for the specific diester, glyceryl 1-caprate-3-caprylate, is C21H40O5.[5]

[6]

Table 1: Molecular Data for Glyceryl Caprylate-Caprate
and Related Compounds

Compound Name
Common
Synonym(s)

Chemical Formula
Molecular Weight (
g/mol )

Glyceryl 1-Caprate-3-

Caprylate

Glyceryl

Caprylate/Caprate
C21H40O5 372.54[5][6]

Glyceryl Caprylate-

Caprate (ion)
- C21H39O6- 387.5[4]

Glyceryl

Monocaprylate
Monocaprylin C11H22O4 218.29[7][8]

Caprylic/Capric

Triglyceride

Medium-chain

triglycerides

Variable (e.g.,

C37H69O8-)

~641.9 (for a specific

mix)[9]

Physicochemical Properties
Glyceryl caprylate-caprate is typically a clear or slightly yellowish, low-viscosity liquid or a

pasty crystalline mass, depending on ambient temperature.[3][8] It is valued for its excellent

stability against oxidation.[10]
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Table 2: Physicochemical Data of Glyceryl Caprylate-
Caprate and Related Esters

Property Value Compound Reference

Appearance

Clear or slightly

yellowish liquid; Pasty

crystalline mass

Glyceryl

Caprylate/Caprate
[3][8]

Solubility

Soluble in oils, fats,

mineral oil;

Dispersible in water

Glyceryl Caprylate [8][11]

Melting Point ~30 - 39°C Glyceryl Caprylate [7][8]

Boiling Point 471.4°C at 760 mmHg
Glyceryl 1-caprate-3-

caprylate
[6]

Density ~1.0 ± 0.1 g/cm³
Glyceryl

Caprylate/Caprate
[10]

Flash Point 149.2°C
Glyceryl 1-caprate-3-

caprylate
[6]

Saponification Value 245 – 265 mg KOH/g Glyceryl Caprylate [8]

Recommended pH

Range

4.5 - 7.0 (in aqueous

formulations)

Glyceryl Caprylate-

Caprate
[1]

Synthesis and Manufacturing
Glyceryl caprylate-caprate is produced through the direct esterification of glycerin with

caprylic acid and capric acid.[1][3] This reaction is typically facilitated by an acidic catalyst and

may be followed by purification steps to yield a product suitable for cosmetic or pharmaceutical

use.[1][7]
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Caption: Workflow for the synthesis of glyceryl caprylate-caprate.

Experimental Protocols
Analytical Characterization: HPLC
High-Performance Liquid Chromatography (HPLC) is a standard method for the analysis and

quantification of glyceryl caprylate-caprate in complex matrices like cosmetic or
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pharmaceutical formulations.[12]

Objective: To separate and quantify glyceryl caprylate-caprate from other formulation

components.

Instrumentation: HPLC system with a UV or Evaporative Light Scattering Detector (ELSD).

Column: A reversed-phase column, such as a C18 column (e.g., HSS C18), is effective due

to the lipophilic nature of the analyte.[12]

Mobile Phase: A gradient elution is often required to resolve compounds with a wide range of

polarities. A typical mobile phase might consist of a mixture of an organic solvent (e.g.,

acetonitrile or methanol) and water.

Detection:

UV Detection: Can be used at low wavelengths (~210 nm), though sensitivity may be

limited as the molecule lacks a strong chromophore.[12]

ELSD: Preferred for its ability to detect non-volatile compounds irrespective of their optical

properties, providing a more universal response for lipids.[12]

Sample Preparation: The sample is dissolved in a suitable organic solvent (e.g., ethanol or

hexane). A shake-flask method can be employed, followed by filtration of any undissolved

material.[1]

Quantification: A calibration curve is generated using standards of known concentrations

(e.g., 500-1500 ppm) to ensure linearity (r > 0.999).[12]

Structural Confirmation: FTIR Spectroscopy
Fourier-Transform Infrared (FTIR) spectroscopy is used to confirm the chemical structure,

particularly the presence of key functional groups.

Objective: To identify the characteristic ester linkages and hydrocarbon chains.

Sample Preparation: The liquid or melted sample is placed directly on the ATR crystal.
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Expected Peaks:

C=O Stretch (Ester): A strong, sharp absorption band around 1735-1750 cm⁻¹. This is a

definitive peak for the ester functional group.

C-O Stretch (Ester): Absorption bands in the region of 1150-1250 cm⁻¹.

C-H Stretch (Alkyl): Strong absorption bands just below 3000 cm⁻¹ (typically 2850-2960

cm⁻¹) corresponding to the long fatty acid chains.

O-H Stretch: If monoglycerides are present or hydrolysis has occurred, a broad band may

be observed around 3200-3600 cm⁻¹, corresponding to the hydroxyl groups of glycerol.

Applications in Research and Drug Development
Glyceryl caprylate-caprate's multifunctional nature makes it a valuable excipient in

formulation science.

Table 3: Key Applications and Functions
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Application
Area

Function
Mechanism of
Action

Typical Use
Level

Reference

Topical

Formulations

Emollient / Skin

Conditioner

Forms a

protective layer

on the skin,

reducing water

loss and

improving

texture.

0.5% - 5% [1][3]

Emulsion

Systems

Emulsifier / Co-

emulsifier

Its amphiphilic

structure reduces

interfacial

tension between

oil and water

phases,

stabilizing the

emulsion.

- [1]

Drug Delivery
Penetration

Enhancer

Moderates skin

permeability by

disrupting the

lipid bilayer of

the stratum

corneum,

facilitating

transdermal

delivery.

- [1]

Product

Preservation

Antimicrobial

Agent

Disrupts the cell

membranes of

bacteria and

fungi, leading to

cell lysis. Boosts

the efficacy of

other

preservatives.

0.3% - 2% [1][11]
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Mechanism of Action: Antimicrobial Activity
The antimicrobial efficacy of glyceryl caprylate-caprate is a key attribute for its use as a

preservative. The proposed mechanism involves the disruption of the microbial cell membrane.

Its amphiphilic nature allows it to integrate into the lipid bilayer of bacterial cell membranes,

compromising their structural integrity. This leads to increased permeability, leakage of

essential intracellular components, and ultimately, cell death.[1] This activity is particularly

effective against gram-positive bacteria.[1]
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Caption: Proposed mechanism of antimicrobial action.

Conclusion
Glyceryl caprylate-caprate is a versatile and widely utilized compound in scientific research

and product development. Its well-characterized properties as an emollient, emulsifier,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1139957?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


penetration enhancer, and antimicrobial agent make it a valuable excipient in pharmaceutical

and cosmetic formulations. A thorough understanding of its molecular structure,

physicochemical properties, and mechanisms of action is essential for formulators to leverage

its full potential in creating stable, effective, and safe products. The analytical protocols outlined

in this guide provide a framework for its accurate characterization and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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